Cas no 127692-23-3 (Imidazo[2,1-b]oxazole,2-heptyl-2,3-dihydro-2-methyl-6-nitro-)

• Product Name: Imidazo[2,1-b]oxazole,2-heptyl-2,3-dihydro-2-methyl-6-nitro-
• CAS No: 127692-23-3
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 206460
• PubChem ID: 460738
• Update Time: 2025-04-19

Imidazo[2,1-b]oxazole,2-heptyl-2,3-dihydro-2-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]oxazole,2-heptyl-2,3-dihydro-2-methyl-6-nitro-
• 2-heptyl-2-methyl-6-nitro-3H-imidazo[2,1-b][1,3]oxazole
• Imidazo(2,1-b)oxazole, 2-heptyl-2,3-dihydro-2-methyl-6-nitro-
• Imidazo[2,1-b]oxazole, 2-heptyl-2,3-dihydro-2-methyl-6-nitro-
• 2-Heptyl-2-methyl-6-nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazole
• 127692-23-3
• SCHEMBL22499816
• DTXSID70925953
• 2-heptyl-2-methyl-6-nitro-3H-imidazo[2,1-b]oxazole

• Inchi： 1S/C13H21N3O3/c1-3-4-5-6-7-8-13(2)10-15-9-11(16(17)18)14-12(15)19-13/h9H,3-8,10H2,1-2H3
• InChI Key： JXCLKRBKNMVJIW-UHFFFAOYSA-N
• SMILES： O1C2=NC(=CN2CC1(C)CCCCCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 267.15843
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 70.19